Cas no 1806145-50-5 (6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine)
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H7F4N3O/c8-4-1-5(13)14-6(3(4)2-12)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
- InChI Key: CDEQIPZBXALSKR-UHFFFAOYSA-N
- SMILES: FC1C=C(N)N=C(C=1CN)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- XLogP3: 1
- Topological Polar Surface Area: 74.2
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002175-500mg |
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine |
1806145-50-5 | 97% | 500mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A022002175-1g |
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine |
1806145-50-5 | 97% | 1g |
$1,680.00 | 2022-04-01 |
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine: A Promising Compound in Medicinal Chemistry
6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1806145-50-5) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structural features, including an amino group, an aminomethyl group, a fluorine atom, and a trifluoromethoxy substituent. These functionalities endow the molecule with a wide range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The 6-amino group in the compound provides a site for hydrogen bonding and can interact with biological targets through electrostatic and hydrophobic interactions. The aminomethyl group adds further complexity to the molecule, offering additional opportunities for functionalization and conjugation with other moieties. The presence of a fluorine atom at the 4-position enhances the lipophilicity of the compound, which is crucial for improving its bioavailability and permeability across biological membranes. The trifluoromethoxy substituent at the 2-position introduces significant electronic effects, influencing the overall stability and reactivity of the molecule.
Recent studies have highlighted the potential of 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups allows it to interfere with viral replication processes, making it a promising lead for the development of broad-spectrum antiviral agents.
In addition to its antiviral properties, 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is ongoing to elucidate the exact molecular targets and to optimize the compound for clinical use.
The synthetic accessibility of 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, allowing for its large-scale production and modification. One notable approach involves the sequential introduction of functional groups through selective reactions, ensuring high yields and purity. This synthetic flexibility enables researchers to explore a wide range of structural analogs, facilitating structure-activity relationship (SAR) studies and lead optimization.
Beyond its direct therapeutic applications, 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine has also found utility as a building block in the synthesis of more complex molecules. Its modular structure allows it to be readily incorporated into larger scaffolds, enhancing its versatility as a starting material in organic synthesis. This property is particularly valuable in the development of prodrugs and conjugates designed to improve drug delivery and pharmacokinetic profiles.
In conclusion, 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1806145-50-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique combination of functional groups confers multiple biological activities, making it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.
1806145-50-5 (6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)